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Compound of Interest

Compound Name: EN460

Cat. No.: B1671232

For Researchers, Scientists, and Drug Development Professionals

Abstract

These application notes provide a detailed protocol for the preparation, storage, and handling
of a dimethyl sulfoxide (DMSO) stock solution of EN460, a selective inhibitor of Endoplasmic
Reticulum Oxidation 1 (ERO1). EN460 is a cell-permeable small molecule that targets the
reduced, active form of ERO1q, preventing its reoxidation and thereby impacting cellular redox
homeostasis and the unfolded protein response.[1][2][3][4] Accurate preparation of stock
solutions is critical for reproducible experimental results in cell-based assays and other
research applications.

Introduction to EN460

EN460 is a potent and selective inhibitor of ERO1, a key enzyme in oxidative protein folding
within the endoplasmic reticulum. It exhibits an ICso of approximately 1.9 uM.[1][3][4] By
inhibiting EROL1a, EN460 can induce ER stress and has been shown to protect cells from
certain types of ferroptosis.[2][5] Its mechanism involves interaction with cysteine residues in
the active site of the reduced form of ERO1a.[3][4] Given its role in modulating cellular stress
responses, EN460 is a valuable tool for studying ER biology and its implications in various
diseases, including cancer.

Quantitative Data Summary
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The following table summarizes the key quantitative data for EN460.

Parameter Value Source(s)
Molecular Weight 460.78 g/mol Vendor Data Sheets
ICso (ERO101) 1.9 pM [1113114]

=17 mg/mL (36.89 mM) to 50

Solubility in DMSO
mg/mL

[2](6]

Appearance Red solid

[6]

Experimental Protocols

Materials
o EN460 powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Optional: Water bath or sonicator

Protocol for Preparing a 10 mM EN460 Stock Solution in

DMSO

This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for subsequent dilutions in cell culture media or assay buffers.

o Pre-handling Preparation: Before opening, gently tap the vial of EN460 powder to ensure all

the solid has settled at the bottom. This is especially important as the powder can adhere to

the cap during shipping.
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o Calculating the Required Mass: To prepare a 10 mM stock solution, use the following
formula: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )

o For 1 mL (0.001 L) of a 10 mM stock solution:
» Mass (mg) =10 mM x 0.001 L x 460.78 g/mol = 4.6078 mg

e Weighing the Compound: Carefully weigh out the calculated amount of EN460 powder. For
small quantities, it is advisable to weigh a slightly larger amount (e.g., 5 mg) and adjust the
volume of DMSO accordingly to achieve the desired concentration.

¢ Dissolution in DMSO:

o Add the appropriate volume of anhydrous DMSO to the vial containing the EN460 powder.
It is recommended to use fresh DMSO to avoid moisture contamination, which can affect
solubility and compound stability.

o For example, to prepare a 10 mM solution from 4.61 mg of EN460, add 1 mL of DMSO.
e Ensuring Complete Solubilization:

o Tightly cap the vial and vortex thoroughly until the solid is completely dissolved. The
solution should be clear.

o If dissolution is slow, gentle warming in a water bath (not exceeding 50°C) or brief
sonication can be used to aid solubilization.[7]

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the
compound.[2][7]

o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

Storage and Stability of EN460 Solutions
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Proper storage is crucial to maintain the activity of the EN460 stock solution.

Storage Condition Powder In DMSO

-80°C 1 year[2] to 2 years[1]

-20°C 3 years[2] 1 month[2] to 1 year[1]
+4°C 2 years Not Recommended

Note: Always refer to the manufacturer's specific recommendations for storage.

Preparation of Working Solutions

When preparing working solutions for cell-based assays, it is important to minimize the final
concentration of DMSO to avoid cellular toxicity, typically keeping it below 0.5%.[8]

o Perform serial dilutions of the concentrated DMSO stock solution in DMSO first to achieve an

intermediate concentration.

e Slowly add the final diluted DMSO sample to your aqueous buffer or cell culture medium

while mixing to prevent precipitation.[7]

o Always include a vehicle control (culture medium with the same final concentration of

DMSO) in your experiments.

Diagrams
EN460 Mechanism of Action

The following diagram illustrates the inhibitory effect of EN460 on the ERO1a-PDI oxidative
folding pathway.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1671232?utm_src=pdf-body
https://www.selleckchem.com/products/en460.html
https://www.medchemexpress.com/EN460.html
https://www.selleckchem.com/products/en460.html
https://www.selleckchem.com/products/en460.html
https://www.medchemexpress.com/EN460.html
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://file.selleckchem.com/downloads/Inhibitor-Handling-Instructions-en.pdf
https://www.benchchem.com/product/b1671232?utm_src=pdf-body
https://www.benchchem.com/product/b1671232?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671232?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Endoplasmic Reticulum Lumen

Disulfide Bond
Folded Protein Formation Unfolded Protein

> 5-S- <€ -SH HS-

. Electron
AR ERO1a (reduced) Transfer

EN460 FADH:

Electron

| | | PDI (reduced) Transfer ERO1a (oxidized)
-SH HS- FAD
PDI (oxidized)
-S-S-

Click to download full resolution via product page

Caption: EN460 inhibits the reoxidation of reduced ERO1aq.

Stock Solution Preparation Workflow

This diagram outlines the workflow for preparing an EN460 stock solution.
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Caption: Workflow for preparing EN460 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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